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Compound of Interest

Compound Name: 6-Aminopyridine-3-sulfonyl fluoride

Cat. No.: B12097509

Get Quote

Executive Summary & Strategic Positioning
6-Aminopyridine-3-sulfonyl fluoride (6-AP-SF) represents a "Goldilocks" warhead in the

Sulfur-Fluoride Exchange (SuFEx) toolkit.[1] Unlike highly reactive sulfonyl chlorides or

sterically unencumbered alkyl sulfonyl fluorides, the 6-AP-SF scaffold utilizes the electronic

properties of the aminopyridine ring to tune electrophilicity.[1]

The Core Advantage: The electron-donating amino group at the C6 position (para to the

sulfonyl group) creates a push-pull electronic system.[1] This reduces the ground-state

electrophilicity of the sulfur center compared to a standard benzenesulfonyl fluoride,

enhancing metabolic stability while retaining reactivity towards specific, proximity-activated

nucleophiles (Tyr, Lys, Ser, His) in the protein binding pocket.

Primary Application: Probing cryptic pockets in kinases and proteases where the

aminopyridine moiety mimics the hinge-binding motif (adenine mimetic), positioning the

sulfonyl fluoride to capture non-catalytic nucleophiles.
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The following table contrasts 6-AP-SF with standard alternatives used in covalent probe

development.

Table 1: Physicochemical & Reactivity Profile
Comparison

Feature
6-Aminopyridine-3-

SF (Subject)
Benzenesulfonyl

Fluoride (BSF)

Alkyl Sulfonyl

Fluoride

Intrinsic Reactivity

Moderate/Tuned

(Deactivated by C6-

NH₂ resonance)

High (Tunable via

Hammett substituents)

Low to Moderate

(Lack of conjugation)

Aqueous Stability
High (>24h in PBS,

pH 7.[1]4)

Moderate (Variable

hydrolysis)
High

Binding Mode

Dual-Action: H-bond

donor/acceptor

(hinge) + Covalent

Warhead

Primarily

Hydrophobic/Covalent
Flexible/Aliphatic

Selectivity

High: Requires

precise H-bond

alignment to activate

SuFEx

Lower: Can label

surface residues

Low: Often requires

specific orientation

Crystallographic

Signature

Distinct planar ring; S-

F bond ~1.58 Å (pre-

reaction)

Planar ring; S-F ~1.56

Å
Tetrahedral alkyl chain

Structural Mechanism & Pathway Analysis
Understanding the binding mechanism is critical for interpreting electron density maps. The

reaction proceeds via a SuFEx mechanism, which is distinct from the Michael addition used by

acrylamides.

Mechanism of Action
Recognition: The 2-aminopyridine motif forms bidentate hydrogen bonds with the protein

backbone (e.g., kinase hinge region).[1]
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Activation: The specific microenvironment (often a basic residue or oxyanion hole) stabilizes

the transition state.

Exchange: The fluoride ion is displaced by the protein nucleophile (Tyr-OH, Lys-NH₂, Ser-

OH).[1]

Visualization: The SuFEx Activation Pathway
The following diagram illustrates the kinetic pathway from the non-covalent encounter complex

to the final covalent adduct.
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Caption: Kinetic pathway of 6-AP-SF covalent modification. Crystallography typically captures

the Encounter Complex or the Final Adduct.

Experimental Protocols: Crystal Structure Analysis
To obtain high-resolution structures of 6-AP-SF complexes, standard soaking protocols must be

modified to account for the time-dependent covalent reaction.[1]

Protocol A: Co-crystallization (Post-Reaction State)
Best for: Visualizing the final covalent adduct.[1]

Protein Prep: Concentrate protein to 10-20 mg/mL in a buffer free of competing nucleophiles

(avoid Tris; use HEPES or MES).
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Incubation: Mix protein with 5-10 molar equivalents of 6-AP-SF (dissolved in DMSO).

Time Course: Incubate at 4°C for 12-24 hours. Verify adduct formation by Intact Mass

Spectrometry (LC-MS). Look for a mass shift of + Ligand MW - 20 Da (loss of HF) or - 2 Da

(loss of F + H) depending on the ionization.[1]

Crystallization: Set up drops using the fully modified protein.

Data Processing: In the refinement (Phenix/Refmac), define a custom linkage (LINK record)

between the Sulfur atom and the nucleophilic atom (e.g., Tyr-OH).

Protocol B: Soaking (Pre-Reaction/Transition State)
Best for: Visualizing the non-covalent binding mode and "reaction trajectory."

Crystal Growth: Grow apo-crystals of the target protein.

Soak: Transfer crystals to a drop containing mother liquor + 2-5 mM 6-AP-SF.

Flash Freeze:

T = 10 min: Likely captures non-covalent binding.[1]

T = 2-4 hours: May capture a mixture or full occupancy of the adduct.[1]

Refinement Note: If the density suggests partial occupancy (both F and the nucleophile are

present but not bonded), refine as two alternative conformations (Alt A: Non-covalent, Alt B:

Covalent).

Critical Analysis of Structural Features
When analyzing the electron density map (

) of a 6-AP-SF complex, look for these specific markers to validate the structure.

The Pyridine Ring Orientation
Interaction: The pyridine nitrogen (N1) often acts as a hydrogen bond acceptor. In kinase

hinges, it typically accepts a proton from the backbone amide (e.g., Met, Leu).
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Validation: Ensure the ring planarity is maintained. The C6-amino group should act as a

donor to a backbone carbonyl.[1]

The Sulfonyl Geometry (S(VI))
Pre-Reaction (Sulfonyl Fluoride):

Geometry: Distorted tetrahedral.[1]

S-F Bond Length: 1.56 – 1.59 Å.[1]

S=O Bond Length: 1.40 – 1.43 Å.[1]

Post-Reaction (Sulfonate Ester/Sulfonamide):

Tyr-O-S Linkage: Bond length 1.55 – 1.60 Å.[1]

Lys-N-S Linkage: Bond length 1.60 – 1.65 Å.[1]

Fluoride: Must be absent.[1] If a blob of density remains ~1.5 Å from the sulfur but is not

the nucleophile, it may be unreacted ligand or hydrolyzed product (sulfonic acid).

The "Fluoride Exit" Vector
For the reaction to occur, the Fluoride leaving group must have a clear exit path. Check the

structure for steric clashes along the S-F vector. If the F is buried against a hydrophobic wall,

the reaction may be sterically hindered, explaining slow kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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